Cas no 2309538-83-6 (N-[(4-fluorophenyl)methyl]-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide)

• Product Name: N-[(4-fluorophenyl)methyl]-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide
• CAS No: 2309538-83-6
• MF: C₁₇H₂₄FN₃O₂
• MW: 321.38976764679
• CID: 5339684
• Update Time: 2025-05-21

N-[(4-fluorophenyl)methyl]-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorobenzyl)-4-(tetrahydrofuran-3-yl)-1,4-diazepane-1-carboxamide
• N-[(4-fluorophenyl)methyl]-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide

• Inchi： 1S/C17H24FN3O2/c18-15-4-2-14(3-5-15)12-19-17(22)21-8-1-7-20(9-10-21)16-6-11-23-13-16/h2-5,16H,1,6-13H2,(H,19,22)
• InChI Key： ZJXHKLZYHZSVEE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(N1CCCN(CC1)C1COCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 1.4
• Topological Polar Surface Area: 44.8

Additional information on N-[(4-fluorophenyl)methyl]-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide

N-[(4-fluorophenyl)methyl]-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide: A Comprehensive Overview

The compound with CAS No 2309538-83-6, known as N-[(4-fluorophenyl)methyl]-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development and advanced materials synthesis.

N-[(4-fluorophenyl)methyl]-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide is characterized by its complex molecular architecture, which includes a diazepane ring system, a fluorophenyl group, and an oxolane substituent. The diazepane ring, a seven-membered ring containing two nitrogen atoms, contributes to the compound's stability and bioavailability. The fluorophenyl group enhances the molecule's lipophilicity, making it more suitable for biological interactions. Additionally, the oxolane substituent introduces hydroxyl functionality, which can play a critical role in hydrogen bonding and intermolecular interactions.

Recent studies have highlighted the potential of N-[(4-fluorophenyl)methyl]-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

The synthesis of N-[(4-fluorophenyl)methyl]-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide involves a multi-step process that combines principles from organic chemistry and catalysis. A 2022 paper in *Journal of Medicinal Chemistry* detailed an optimized synthesis route utilizing palladium-catalyzed cross-coupling reactions and ring-closing metathesis. This approach not only enhances the yield but also improves the purity of the final product, making it more suitable for pharmacological testing.

In terms of applications beyond medicine, N-[(4-fluorophenyl)methyl]-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide has shown potential in materials science as a precursor for advanced polymers and nanomaterials. Its unique functional groups enable it to serve as a building block for self-assembling structures and stimuli-responsive materials. A 2023 study in *Advanced Materials* reported its use in creating polymer networks with tunable mechanical properties.

The structural versatility of N-[ (4-fluorophenyl ) methyl ] - 4 - ( oxolan - 3 - yl ) - 1 , 4 - diazepane - 1 - carboxamide also makes it an attractive candidate for chemical modification studies. Scientists have explored various substitution patterns to enhance its bioavailability and reduce potential side effects. For example, introducing electron-withdrawing groups at specific positions has been shown to improve its solubility without compromising its biological activity.

From an environmental perspective, the synthesis and application of N-[ (4-fluorophenyl ) methyl ] - 4 - ( oxolan - 3 - yl ) - 1 , 4 - diazepane - 1 - carboxamide have been evaluated for their sustainability. Researchers have developed green chemistry approaches to minimize waste generation and energy consumption during its production. These efforts align with global initiatives to promote eco-friendly chemical processes.

In conclusion, N-[ (4-fluorophenyl ) methyl ] - 4 - ( oxolan - 3 - yl ) - 1 , 4 - diazepane - 1 - carboxamide represents a cutting-edge compound with diverse applications across multiple disciplines. Its structural complexity and functional diversity make it a valuable tool for advancing both medical treatments and material innovations. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern science.